Cas no 65258-53-9 (1-ethyl-1H-tetrazol-5-amine)

• Product Name: 1-ethyl-1H-tetrazol-5-amine
• CAS No: 65258-53-9
• MF: C₃H₇N₅
• MW: 113.121178865433
• MDL: MFCD02240714
• CID: 863553
• PubChem ID: 307898
• Update Time: 2025-04-23

1-ethyl-1H-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-aminotetrazole
• 1-ETHYL-1H-TETRAZOL-5-AMINE
• 1-ethyl-1H-tetrazol-5-amine(SALTDATA: FREE)
• 1-ethyltetrazol-5-amine
• 1-Aethyl-1H-tetrazol-5-ylamin
• 1-ethyl-1H-tetraazol-5-ylamine
• 1-ethyl-1H-tetrazol-5-ylamine
• 1-ethyl-1H-tetrazole-5-amine
• WGPNLKPTYJCEKI-UHFFFAOYSA-N
• 1-ethyl-1H-1,2,3,4-tetrazol-5-amine
• EN300-216104
• D97224
• AS-75971
• NSC206219
• 1H-Tetrazol-5-amine, 1-ethyl-
• 1-ETHYL-5-TETRAZOLAMINE
• 65258-53-9
• MFCD02240714
• NSC-206219
• 1-ETHYL-1,2,3,4-TETRAZOL-5-AMINE
• STK511379
• AG-761/33731038
• DTXSID60308650
• 5-AMINO-1-ETHYLTETRAZOLE
• SCHEMBL2163916
• AKOS000284973
• BRD-K58838286-001-01-2
• YZH6ZAB9U7
• 1-ethyl-1H-tetrazol-5-amine

• MDL： MFCD02240714
• Inchi： 1S/C3H7N5/c1-2-8-3(4)5-6-7-8/h2H2,1H3,(H2,4,5,7)
• InChI Key： WGPNLKPTYJCEKI-UHFFFAOYSA-N
• SMILES： N1(C(N)=NN=N1)CC

Computed Properties

• Exact Mass: 113.07000
• Monoisotopic Mass: 113.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.55
• Melting Point: NA
• Boiling Point: 279.4°C at 760 mmHg
• Flash Point: 122.8°C
• Refractive Index: 1.717
• PSA: 69.62000
• LogP: -0.14360
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-ethyl-1H-tetrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 1-ethyl-1H-tetrazol-5-amine

1-Ethyl-5-aminotetrazole: Properties, Applications, and Recent Research Insights

1-Ethyl-5-aminotetrazole (CAS No. 65258-53-9) is a nitrogen-rich heterocyclic compound that has garnered significant attention in both academic and industrial research. This tetrazole derivative is characterized by its unique molecular structure, featuring a five-membered ring with four nitrogen atoms and one carbon atom. The presence of both an ethyl group and an amino group on the tetrazole ring imparts distinct chemical properties, making it a versatile intermediate in organic synthesis and material science.

The compound's molecular formula is C₃H₇N₅, with a molecular weight of 113.12 g/mol. 1-Ethyl-5-aminotetrazole typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its thermal stability and nitrogen-rich nature (approximately 61.9% nitrogen content by mass) have made it particularly interesting for researchers exploring high-energy materials and nitrogen-containing heterocycles.

Recent advancements in synthetic chemistry have highlighted the importance of 1-ethyl-5-aminotetrazole synthesis as a research topic. Many scientists are investigating more efficient and environmentally friendly routes to produce this compound, with particular focus on minimizing hazardous byproducts. The compound's synthesis typically involves the cyclization of ethyl isocyanate with sodium azide, followed by amination reactions – processes that are currently being optimized in many laboratories worldwide.

In pharmaceutical research, 1-ethyl-5-aminotetrazole serves as a valuable building block for drug discovery. Its tetrazole moiety is considered a bioisostere for carboxylic acids, making it particularly useful in medicinal chemistry. Researchers are exploring its potential as a precursor for various bioactive compounds, including antiviral agents and enzyme inhibitors. The compound's ability to form stable coordination complexes with metal ions also makes it interesting for developing new metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

The materials science community has shown growing interest in 1-ethyl-5-aminotetrazole applications for developing novel polymeric materials. Its high nitrogen content and thermal properties make it a candidate for creating heat-resistant polymers and specialty additives. Some recent studies have focused on incorporating this compound into polymer matrices to enhance their thermal stability and flame-retardant properties, addressing current industry demands for safer and more durable materials.

From an analytical chemistry perspective, 1-ethyl-5-aminotetrazole characterization has been the subject of several recent publications. Advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to study its molecular structure and properties in detail. These studies contribute to a better understanding of the compound's behavior under various conditions and its potential interactions with other chemicals.

Environmental considerations regarding 1-ethyl-5-aminotetrazole safety and handling have become increasingly important in research discussions. While the compound itself is not classified as hazardous under current regulations, proper laboratory practices are recommended when working with it. Researchers are investigating its environmental fate and biodegradation pathways to ensure responsible use in industrial applications.

The commercial availability of 1-ethyl-5-aminotetrazole has improved in recent years, with several specialty chemical suppliers offering it in various quantities. Pricing trends indicate moderate stability, though fluctuations may occur based on raw material availability and production scale. Current market analysis suggests growing demand from research institutions and specialty chemical manufacturers, particularly in regions with strong pharmaceutical and materials science sectors.

Future research directions for 1-ethyl-5-aminotetrazole may include exploring its potential in energy storage applications, given its nitrogen-rich composition. Some preliminary studies have suggested possible uses in battery technologies or as components in propellant formulations, though these applications remain in early research stages. Additionally, computational chemistry approaches are being employed to predict new derivatives and modifications that could enhance its properties for specific applications.

For researchers working with 1-ethyl-5-aminotetrazole, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry place, protected from moisture and direct sunlight. Standard laboratory safety protocols should be followed when handling, including the use of appropriate personal protective equipment. These precautions ensure both the integrity of the material and the safety of personnel working with it.

The scientific literature contains numerous references to 1-ethyl-5-aminotetrazole studies, with publications spanning synthetic methods, structural analyses, and potential applications. Recent patents have also emerged covering specific derivatives and uses of this compound, indicating growing commercial interest. Researchers looking to work with this material are encouraged to review the latest publications to stay current with developments in this field.

In conclusion, 1-ethyl-5-aminotetrazole (CAS No. 65258-53-9) represents an important compound in modern chemical research. Its unique properties and versatility continue to inspire investigations across multiple disciplines, from fundamental chemistry to applied materials science. As research progresses, new applications and improved synthetic methods for this tetrazole derivative are likely to emerge, further expanding its utility in scientific and industrial contexts.